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Compound of Interest

Compound Name: (Rac)-M826

Cat. No.: B15582855

Get Quote

(Rac)-M826 is the racemic mixture of M826, a potent, selective, and reversible non-peptide

inhibitor of caspase-3. This technical guide provides a comprehensive overview of the

discovery, development, mechanism of action, and experimental evaluation of this significant

research compound. Designed for researchers, scientists, and drug development

professionals, this document consolidates key quantitative data, detailed experimental

protocols, and visualizations of its biological pathways and developmental workflow.

Introduction
M826 has emerged as a valuable tool in the study of apoptosis, or programmed cell death, with

demonstrated neuroprotective effects in various preclinical models. Its high potency and

selectivity for caspase-3, a key executioner enzyme in the apoptotic cascade, make it a

compound of interest for investigating the role of this pathway in a range of pathologies,

particularly neurological diseases. The full chemical name for M826 is 3-([(2S)-2-[5-tert-butyl-3-

[[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]amino]-2-oxopyrazin-1(2H)-yl]butanoyl]amino)-5-

[hexyl(methyl)amino]-4-oxopentanoic acid. (Rac)-M826 is the racemic form of this molecule.
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The discovery of M826 was the result of an iterative process aimed at identifying potent,

selective, and reversible non-peptide inhibitors of caspase-3. The development focused on a

series of pyrazinone mono-amides, leading to the identification of M826 and a related

compound, M867. This process involved cycles of chemical synthesis and biological evaluation

to optimize the structure-activity relationship (SAR).
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Caption: Iterative workflow for the discovery and optimization of M826.

Mechanism of Action: Inhibition of Apoptosis
M826 exerts its anti-apoptotic effects by directly inhibiting the enzymatic activity of caspase-3.

Caspases are a family of cysteine proteases that play a central role in the execution phase of

apoptosis. The apoptotic signaling cascade can be initiated through either the intrinsic

(mitochondrial) or extrinsic (death receptor) pathway, both of which converge on the activation

of executioner caspases, such as caspase-3. Once activated, caspase-3 cleaves a multitude of

cellular substrates, leading to the characteristic morphological and biochemical hallmarks of

apoptosis. M826, as a reversible inhibitor, binds to the active site of caspase-3, preventing it

from cleaving its downstream targets and thereby halting the apoptotic process.
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Caption: The role of Caspase-3 in apoptosis and its inhibition by (Rac)-M826.
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Quantitative Data
The following tables summarize the key quantitative data for M826 from in vitro and in vivo

studies.

Table 1: In Vitro Inhibitory Activity of M826

Target Assay Type Value Reference

Caspase-3 Enzymatic Activity
IC50 = 0.005 µM (5

nM)
[1][2]

Caspase-3 Binding Affinity Ki = 0.7 nM

Caspase-7 Enzymatic Activity IC50 = 10 nM

Apoptosis
DNA Fragmentation

(NT2 cells)
IC50 = 30 nM

Apoptosis

DNA Fragmentation

(murine cortical

neurons)

IC50 = 120 nM

Apoptosis

DNA Fragmentation

(murine cerebellar

neurons)

IC50 = 50 nM

Table 2: In Vivo Neuroprotective Effects of M826
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Animal Model Administration Dose Outcome Reference

Rat model of

Huntington's

Disease

(malonate-

induced striatal

injury)

Intrastriatal

injection
1.5 nmol

66% reduction in

active caspase-3

expressing

neurons39%

reduction in

lesion volume

[3][4]

Neonatal rat

model of

hypoxic-ischemic

brain injury

Intracerebroventr

icular (ICV)

injection

30 nmol

Blocked

caspase-3

activation and

substrate

cleavageSignific

ant reduction in

DNA

fragmentation

and brain tissue

loss

[1][5][6]

Table 3: Pharmacokinetic Properties of M826

Species Tissue
Administrat
ion

Parameter Value Reference

Rat Striatum
Intrastriatal

injection

Elimination

half-life (T1/2)
3 hours [3]

Experimental Protocols
The following are representative protocols for key experiments used in the characterization of

(Rac)-M826. These are based on standard methodologies and the descriptions provided in the

primary literature.

Caspase-3 Enzymatic Activity Assay (Fluorometric)
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This assay quantifies the enzymatic activity of caspase-3 by measuring the cleavage of a

fluorogenic substrate, Ac-DEVD-AMC.

Materials:

Cell lysate or purified caspase-3

Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

Caspase-3 substrate: Ac-DEVD-AMC (N-Acetyl-Asp-Glu-Val-Asp-7-amino-4-

methylcoumarin)

(Rac)-M826 or other inhibitors

96-well black microplate

Fluorometric microplate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

Prepare Reagents:

Prepare 2x Assay Buffer.

Reconstitute Ac-DEVD-AMC in DMSO to a stock concentration (e.g., 10 mM).

Prepare serial dilutions of (Rac)-M826 in Assay Buffer.

Assay Reaction:

In a 96-well plate, add 50 µL of 2x Assay Buffer to each well.

Add 10 µL of the (Rac)-M826 dilution or vehicle control.

Add 30 µL of cell lysate (containing 20-50 µg of protein) or purified enzyme.

Initiate the reaction by adding 10 µL of Ac-DEVD-AMC (final concentration ~50 µM).

Incubation and Measurement:
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Incubate the plate at 37°C, protected from light.

Measure the fluorescence at multiple time points (e.g., every 5 minutes for 1-2 hours) or

as an endpoint reading after a fixed time (e.g., 60 minutes).

Data Analysis:

Subtract the background fluorescence (wells with no enzyme).

Calculate the rate of AMC release (RFU/min).

Plot the percentage of inhibition versus the inhibitor concentration and determine the IC50

value using non-linear regression.

Assessment of Apoptosis in NT2 Cells by Annexin V
Staining
This protocol describes the detection of apoptosis in the NT2 human teratocarcinoma cell line

by flow cytometry, a method used to assess the anti-apoptotic activity of M826.

Materials:

NT2 cells

Cell culture medium and supplements

Apoptosis-inducing agent (e.g., staurosporine, as a positive control)

(Rac)-M826

PBS (Phosphate-Buffered Saline)

Annexin V-FITC Apoptosis Detection Kit (contains Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Procedure:
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Cell Culture and Treatment:

Culture NT2 cells under standard conditions.

Seed cells in 6-well plates and allow them to adhere.

Treat the cells with different concentrations of (Rac)-M826 for a specified pre-incubation

period (e.g., 1 hour).

Induce apoptosis using a suitable agent (e.g., staurosporine) and incubate for the desired

duration (e.g., 4-6 hours). Include untreated and vehicle-treated controls.

Cell Harvesting and Staining:

Collect both floating and adherent cells. For adherent cells, use gentle trypsinization.

Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

Wash the cells twice with cold PBS.

Resuspend the cell pellet in 100 µL of 1x Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

After incubation, add 400 µL of 1x Binding Buffer to each tube.

Flow Cytometry Analysis:

Analyze the samples on a flow cytometer within one hour.

Use unstained, Annexin V-FITC only, and PI only controls to set up compensation and

gates.

Acquire data for at least 10,000 events per sample.

Data Interpretation:
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Live cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Quantify the percentage of cells in each quadrant to determine the effect of (Rac)-M826
on apoptosis.

Conclusion
(Rac)-M826 is a well-characterized, potent, and selective inhibitor of caspase-3. Its

development from a pyrazinone mono-amide series and its demonstrated efficacy in preclinical

models of neurological disease underscore its value as a research tool for elucidating the role

of apoptosis in various physiological and pathological states. The data and protocols presented

in this guide offer a comprehensive resource for scientists working in the fields of apoptosis

research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase
inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

2. m.youtube.com [m.youtube.com]

3. Bioorganic & medicinal chemistry letters [vivo.weill.cornell.edu]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. ijper.org [ijper.org]

To cite this document: BenchChem. [The Discovery and Development of (Rac)-M826: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15582855/docs?utm_src=pdf-body#the-discovery-and-development-of-rac-m826-a-technical-guide
https://www.benchchem.com/product/b15582855/docs?utm_src=pdf-body#the-discovery-and-development-of-rac-m826-a-technical-guide
https://www.benchchem.com/product/b15582855?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3081976/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3081976/
https://m.youtube.com/watch?v=OOKZy4HSqy8
https://vivo.weill.cornell.edu/display/journaldffb364dd470b16a0eb04c05ac2c3a32
https://www.researchgate.net/publication/9019623_Synthesis_of_4beta-amido_and_4beta-sulphonamido_analogues_of_podophyllotoxin_as_potential_antitumour_agents
https://www.mdpi.com/1422-8599/2005/1/M399
https://www.ijper.org/sites/default/files/10.5530ijper.51.4.96_0.pdf
https://www.benchchem.com/product/b15582855/docs#the-discovery-and-development-of-rac-m826-a-technical-guide
https://www.benchchem.com/product/b15582855/docs#the-discovery-and-development-of-rac-m826-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15582855/docs#the-discovery-and-development-of-
rac-m826-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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